Cas no 254-86-4 (Pyrido3,4-Bpyrazine)

Pyrido3,4-Bpyrazine structure
Pyrido3,4-Bpyrazine structure
Product Name:Pyrido3,4-Bpyrazine
CAS No:254-86-4
MF:C7H5N3
MW:131.134700536728
MDL:MFCD01646167
CID:286648
PubChem ID:638007
Update Time:2025-04-19

Pyrido3,4-Bpyrazine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-b]pyrazine
    • 1,4,6-triazanaphthalene
    • 1,4,6-Triazanaphthalin
    • 6-azaquinoxaline
    • pyrido<3,4-b>pyrazine
    • pyrido[4,3-b]pyrazine
    • pyridino[3,4-b]pyrazine
    • Pyrido[3,4-b]pyrazine (6CI,7CI,8CI,9CI)
    • TYLGVQVJCVFREB-UHFFFAOYSA-N
    • SBB085780
    • 2076AB
    • SY039614
    • AB0071021
    • ST24049081
    • 195711-E
    • CS-12195
    • pyrido[3, 4-b]pyrazine
    • CS-0059202
    • 254-86-4
    • InChI=1/C7H5N3/c1-2-8-5-7-6(1)9-3-4-10-7/h1-5
    • AC-907/34118021
    • SCHEMBL88851
    • DTXSID60348531
    • MFCD01646167
    • AKOS006275894
    • 1,4,6-Triazanaphthalene-
    • Pyrido3,4-Bpyrazine
    • MDL： MFCD01646167
    • Inchi： 1S/C7H5N3/c1-2-8-5-7-6(1)9-3-4-10-7/h1-5H
    • InChI Key： TYLGVQVJCVFREB-UHFFFAOYSA-N
    • SMILES： N1C=CN=C2C=NC=CC=12

Computed Properties

  • Exact Mass: 131.04800
  • Monoisotopic Mass: 131.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
  • XLogP3: 0.1

Experimental Properties

  • Boiling Point: 273.5℃ at 760 mmHg
  • PSA: 38.67000
  • LogP: 1.02480

Pyrido3,4-Bpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrido3,4-Bpyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P840943-10mg
Pyrido[3,4-B]pyrazine
 254-86-4
10mg
 $ 50.00 2022-06-02
TRC
P840943-50mg
Pyrido[3,4-B]pyrazine
 254-86-4
50mg
 $ 135.00 2022-06-02
TRC
P840943-100mg
Pyrido[3,4-B]pyrazine
 254-86-4
100mg
 $ 210.00 2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y06175-5g
Pyrido[3,4-b]pyrazine
 254-86-4 95%
5g
 ¥6779.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y06175-10g
Pyrido[3,4-b]pyrazine
 254-86-4 95%
10g
 ¥11619.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y06175-1g
Pyrido[3,4-b]pyrazine
 254-86-4 95%
1g
 ¥2519.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y06175-250mg
Pyrido[3,4-b]pyrazine
 254-86-4 95%
250mg
 ¥1359.0 2023-09-05
Alichem
A029188053-250mg
Pyrido[3,4-b]pyrazine
 254-86-4 95%
250mg
 $160.38 2023-09-02
Alichem
A029188053-1g
Pyrido[3,4-b]pyrazine
 254-86-4 95%
1g
 $400.95 2023-09-02
Alichem
A029188053-5g
Pyrido[3,4-b]pyrazine
 254-86-4 95%
5g
 $1202.85 2023-09-02

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